Cas no 1518507-78-2 (1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1518507-78-2
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6268361
• PubChem ID: 83687275
• Update Time: 2025-06-13

1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1991841
• 1518507-78-2

• Inchi： 1S/C12H15NO2/c1-11(2)6-12(11,13)8-3-4-9-10(5-8)15-7-14-9/h3-5H,6-7,13H2,1-2H3
• InChI Key： UHHGHTZJXIKUMQ-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine

1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine: A Comprehensive Overview

1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1518507-78-2) is a unique and highly specialized compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its intricate molecular structure, holds potential applications in various areas of research and development, particularly in the design of novel pharmaceuticals and therapeutic agents.

The core structure of 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine features a cyclopropane ring substituted with a 1,3-dioxaindan moiety and two methyl groups. The cyclopropane ring is known for its high ring strain, which can influence the compound's reactivity and biological activity. The 1,3-dioxaindan moiety, on the other hand, is a versatile scaffold that can be functionalized to introduce a wide range of substituents, thereby modulating the compound's properties and potential applications.

Recent studies have highlighted the importance of 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and analgesic properties. These findings suggest that 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine could be a valuable lead compound for the design of drugs targeting inflammatory diseases and pain management.

In addition to its potential therapeutic applications, 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine has also been studied for its role in chemical synthesis. The unique combination of functional groups in this compound makes it an attractive starting material for the synthesis of more complex molecules. Researchers have reported several synthetic routes to access this compound, including transition-metal-catalyzed reactions and organocatalytic processes. These methods not only enhance the efficiency of the synthesis but also improve the overall yield and purity of the final product.

The physical and chemical properties of 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound. For example, NMR spectroscopy has revealed specific proton environments within the molecule, while X-ray crystallography has elucidated the three-dimensional arrangement of atoms in the solid state.

The biological activity of 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine has been evaluated through a series of in vitro and in vivo assays. In vitro studies have demonstrated that this compound exhibits selective binding to specific receptors involved in inflammatory pathways. Furthermore, in vivo experiments have shown that it can effectively reduce inflammation and pain in animal models without significant side effects. These findings underscore the potential of 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine as a safe and effective therapeutic agent.

The future prospects for 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential applications in other therapeutic areas such as neurodegenerative diseases and cancer. Additionally, efforts are being made to develop scalable synthetic methods to facilitate its production on a larger scale.

In conclusion, 1-(1,3-dioxaindan-5-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 1518507-78-2) is a multifaceted compound with significant potential in both chemical synthesis and medicinal chemistry. Its unique molecular structure and promising biological activity make it an exciting target for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic solutions.